Cas no 898441-70-8 (5-(benzyloxy)-2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4H-pyran-4-one)

• Product Name: 5-(benzyloxy)-2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4H-pyran-4-one
• CAS No: 898441-70-8
• MF: C₂₃H₂₃ClN₂O₃
• MW: 410.893325090408
• CID: 5484883
• Update Time: 2025-06-08

5-(benzyloxy)-2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-[[4-(3-chlorophenyl)-1-piperazinyl]methyl]-5-(phenylmethoxy)-
• 5-(benzyloxy)-2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4H-pyran-4-one

• Inchi： 1S/C23H23ClN2O3/c24-19-7-4-8-20(13-19)26-11-9-25(10-12-26)15-21-14-22(27)23(17-28-21)29-16-18-5-2-1-3-6-18/h1-8,13-14,17H,9-12,15-16H2
• InChI Key： SBOBGQFMOOHCKK-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=CC(Cl)=C3)CC2)OC=C(OCC2=CC=CC=C2)C(=O)C=1

Additional information on 5-(benzyloxy)-2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4H-pyran-4-one

Comprehensive Overview of 5-(benzyloxy)-2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4H-pyran-4-one (CAS No. 898441-70-8)

The compound 5-(benzyloxy)-2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4H-pyran-4-one (CAS No. 898441-70-8) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique combination of a pyran-4-one core, benzyloxy substituent, and 3-chlorophenyl piperazine moiety, this compound exhibits potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues for neurological and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 5-(benzyloxy)-2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4H-pyran-4-one has surged due to their versatility in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. This aligns with the growing trend in precision medicine, where tailored molecular designs are critical. The piperazine ring in this compound is a notable feature, as it is frequently explored in CNS (central nervous system) drug development, addressing conditions such as anxiety and depression—topics frequently searched in academic and pharmaceutical forums.

From a synthetic chemistry perspective, the CAS No. 898441-70-8 compound offers intriguing challenges and opportunities. Its multicomponent reaction pathways and selective functionalization are areas of active investigation. Laboratories focusing on green chemistry are also exploring eco-friendly synthesis routes for such molecules, reflecting the broader industry shift toward sustainable pharmaceutical production. This aligns with popular search queries like "green synthesis of piperazine derivatives" and "eco-friendly heterocyclic compounds."

The physicochemical properties of 5-(benzyloxy)-2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4H-pyran-4-one, including its solubility, stability, and bioavailability, are critical for its potential application in formulation science. Recent studies have highlighted its compatibility with lipid-based delivery systems, a hot topic in drug delivery optimization. These findings resonate with frequent searches such as "enhancing drug bioavailability" and "advanced drug formulation techniques."

In conclusion, CAS No. 898441-70-8 represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic relevance, makes it a subject of ongoing research. As the scientific community continues to explore its applications—particularly in neurological therapeutics and sustainable synthesis—this compound is poised to remain a keyword in cutting-edge pharmaceutical discussions.